Cas no 799246-96-1 (1H-Imidazolium, 1-methyl-3-octadecyl-, nitrate)

• Product Name: 1H-Imidazolium, 1-methyl-3-octadecyl-, nitrate
• CAS No: 799246-96-1
• MF: C₂₂H₄₅N₃O₃
• MW: 399.611006498337
• CID: 531455
• PubChem ID: 71402476
• Update Time: 2025-04-19

1H-Imidazolium, 1-methyl-3-octadecyl-, nitrate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-octadecyl-, nitrate
• 1-methyl-3-octadecyl-1,2-dihydroimidazol-1-ium,nitrate
• 799246-96-1
• DTXSID00823438
• 1-Methyl-3-octadecyl-2,3-dihydro-1H-imidazol-1-ium nitrate

• Inchi： 1S/C22H44N2.NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-21-20-23(2)22-24;2-1(3)4/h20-21H,3-19,22H2,1-2H3;/q;-1/p+1
• InChI Key： ZICWFYMFTSDUMY-UHFFFAOYSA-O
• SMILES： [O-][N+](=O)[O-].N1(C=C[NH+](C)C1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 399.34609231g/mol
• Monoisotopic Mass: 399.34609231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6Ų